Cas no 155242-61-8 (5-Methoxy-1-(methoxymethyl)-1H-benzo[d]imidazole)
155242-61-8 structure
Product Name:5-Methoxy-1-(methoxymethyl)-1H-benzo[d]imidazole
CAS No:155242-61-8
MF:C10H12N2O2
MW:192.214482307434
CID:106914
PubChem ID:45078063
Update Time:2024-02-29
5-Methoxy-1-(methoxymethyl)-1H-benzo[d]imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,5-methoxy-1-(methoxymethyl)-
- 1H-Benzimidazole,5-methoxy-1-(methoxymethyl)-(9CI)
- 5-methoxy-1-(methoxymethyl)-1H-benzo[d]imidazole
- 5-Methoxy-1-(methoxymethyl)-1H-benzo[d]imidazole
-
- Inchi: 1S/C10H12N2O2/c1-13-7-12-6-11-9-5-8(14-2)3-4-10(9)12/h3-6H,7H2,1-2H3
- InChI Key: UWXLJNXUFWHTQR-UHFFFAOYSA-N
- SMILES: O(C)CN1C=NC2C=C(C=CC1=2)OC
Computed Properties
- Exact Mass: 192.09
- Monoisotopic Mass: 192.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
- XLogP3: 1.3
5-Methoxy-1-(methoxymethyl)-1H-benzo[d]imidazole Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
155242-61-8 (5-Methoxy-1-(methoxymethyl)-1H-benzo[d]imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent